Potassium 4-formylphenolate

• IUPAC Name: potassium;4-formylphenolate
• InChI: InChI=1S/C7H6O2.K/c8-5-6-1-3-7(9)4-2-6;/h1-5,9H;/q;+1/p-1
• InChI Key: YBMLSFPMJMAFOD-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=CC=C1C=O)[O-].[K+]
• Molecular Formula: C7H5KO2
• DSSTOX Substance ID: DTXSID70635429
• Molecular Weight: 160.21 g/mol
• CAS No.: 58765-11-0

Description

Potassium 4-formylphenolate is a useful research compound. Its molecular formula is C7H5KO2 and its molecular weight is 160.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Potassium phenolate, including derivatives like Potassium 4-formylphenolate, plays a crucial role in the synthesis of novel chemical compounds. For instance, the reaction of Potassium phenolate with triorganophosphine gold(I) tetrafluoroborate leads to the formation of novel oxonium salts. These compounds have been characterized using NMR spectroscopy, mass spectrometry, and

Oxidation Processes

• Oxidation of Organic Compounds : this compound is involved in the oxidation of various organic compounds. For example, in a study, 4-Chloro-3-methylphenol, a model pollutant, was oxidized in pressurized hot water and supercritical water using potassium persulfate as an oxidant. This process demonstrated good oxidation efficiencies and highlighted the utility of potassium-based compounds in environmental remediation efforts (Kronholm et al., 2001).

Mechanism of Action

Target of Action

Potassium 4-formylphenolate is a potassium salt and its primary targets are likely to be potassium channels in the body. Potassium channels are essential for maintaining the resting potential, shaping action potentials, and other electrical signals in neurons . .

Mode of Action

Potassium ions are the primary intracellular cation found in virtually all body tissues . They play a crucial role in maintaining cell membrane potential and regulating cell volume . Potassium ions can cross both the outer and inner mitochondrial membranes by means of multiple routes .

Biochemical Pathways

Potassium ions can cross both the outer and inner mitochondrial membranes by means of multiple routes . A few potassium-permeable ion channels exist in the outer membrane, while in the inner membrane, a multitude of different potassium-selective and potassium-permeable channels mediate K+ uptake into energized mitochondria . ATP-sensitive K+ channels (KATP) are inwardly-rectifying potassium channels, broadly expressed throughout the body . KATP is regulated by adenine nucleotides, characteristically being activated by falling ATP and rising ADP levels thus playing an important physiological role by coupling cellular metabolism with membrane excitability .

Pharmacokinetics

Such processes include absorption, distribution, chemical transformation (metabolization), and elimination of a chemical .

Result of Action

Potassium ions play a crucial role in maintaining cell membrane potential, regulating cell volume, and shaping action potentials and other electrical signals in neurons .

Synthesis routes and methods

Procedure details

In 1.08 liter of ethanol was dissolved 81.3 g of potassium hydroxide (content 85%) under stirring. In the solution was dissolved 150 g of p-hydroxybenzaldehyde at room temperature, which was stirred further for one hour. The reaction mixture was concentrated under reduced pressure. To the concentrate was added 350 ml of ethanol, which was concentrated again. To the solid concentrate was added 200 ml of ethanol, to which was further added 2.1 liters of diisopropyl ether, then the mixture was stirred for one hour at room temperature. Resulting precipitates were collected by filtration under reduced pressure and washed with 150 ml of diisopropyl ether, followed by drying at 40° C. under reduced pressure to give 197 g (yield 100%) of potassium 4-formylphenolate.